Iodine

• CAS No.: 7553-56-2
• Product Name: Iodine
• Molecular Formula: I2
• Molecular Weight: 253.8089 g/mol
• IUPAC Name: molecular iodine
• Standard InChI: InChI=1S/I2/c1-2
• Standard InChIKey: PNDPGZBMCMUPRI-UHFFFAOYSA-N
• Impurities: Impurities are chiefly water, sulfuric acid, iron, and insoluble materials.
• SMILES: II
• Canonical SMILES: II
• Boiling Point: 365 °F at 760 mm Hg (NIOSH, 2016); 184.4 °C; 184 °C; 365°F
• Colorform: Bluish-black scales or plates; diatomic; violet vapor; Rhombic, violet-black crystals with metallic luster; Bluish-black, lustrous solid; Violet solid.; Heavy, grayish-black plates or granules having a metallic luste
• Density: 4.93 (NIOSH, 2016); Sp gr = 4.93 (solid at 20 °C); density of the gas: 11.27 g/L; Relative density (water = 1): 4.9; 4.93
• Melting Point: 236 °F (NIOSH, 2016); 113.7 °C; 113.6°C; 114 °C; 236°F
• Physical Description: Violet-black crystals with a metallic luster and a sharp odor. Mp: 133.5°C, bp: 185°C. Emits toxic vapor at room conditions; vapor becomes visibly purple when its concentration builds up in a confined space. Nearly insoluble in water but very soluble in aqueous solutions of iodides.; OtherSolid; PelletsLargeCrystals; WetSolid; Solid; BLUISH BLACK OR DARK PURPLE CRYSTALS WITH PUNGENT ODOUR.; Violet-black crystals with metallic luster and a sharp, characteristic odor.; Violet solid with a sharp, characteristic odor.
• Description: Iodine is a naturally occurring element found in sea water and in certain rocks and sediments. There are non radioactive and radioactive forms of iodine. Iodine is used as a disinfectant for cleaning surfaces and storage containers and is used in skin soaps and bandages, and for purifying water. Iodine is also added to some table salt to ensure that all people in the United States have enough iodine in their diet. Most radioactive iodine is manmade. It is used in medical tests and to treat certain diseases. Most radioactive forms of iodine change very quickly (seconds to days) to stable elements that are not radioactive. However, 129I (read as iodine 129) changes very slowly (over millions of years).; Iodine is an element with atomic symbol I, atomic number 53, and atomic weight of 126.90.; Iodine, also known as I2 or Jod, belongs to the class of inorganic compounds known as homogeneous halogens. These are inorganic non-metallic compounds in which the largest atom is a nobel gas. Iodine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, iodine is primarily located in the cytoplasm. Outside of the human body, iodine can be found in a number of food items such as cocoa powder, canola, savoy cabbage, and strawberry. This makes iodine a potential biomarker for the consumption of these food products. Iodine is a potentially toxic compound.
• Shelf Life: Readily sublimes at room temperature, forming violet corrosive vapor.
• Solubility: 0.01 % (NIOSH, 2016); Dissolves readily in chloroform, carbon tetrachloride, or carbon disulfide to form purple solns.; 2.719 g in cyclohexane; 23 g/100 cc in methanol at 25 °C; 20.5 g/100 cc in alcohol at 15 °C; 20.6 g/100 cc in ether at 17 °C; 197 g/kg in carbon disulfide at 25 °C; 19.2 g/kg in carbon tetrachloride at 25 °C; 337.3 g/kg in ether at 25 °C; 164.0 g/kg in benzene at 25 °C; 27.1 g/kg in ethanol at 25 °C; 49.7 g/kg in chloroform at 25 °C; 49.7 g/kg in chloroform at 25 °C; 13.2 g/kg in n-hexane at 25 °C; 97 g/kg in butan-2-ol at 25 °C; 157 g/kg in ethyl acetate at 25 °C; 182.5 g/kg in toluene at 25 °C; 14.6 g/100 g in bromoethane at 25 °C; 1.73 g/100 g in n-heptane at 25 °C; 9.7 g/100 g in glycerol at 25 °C; 33.7 g/100 g in diethyl ether at 25 °C; 19.7 g/100 g in carbon disulfide at 25 °C; Soluble in alkaline iodide solutions; In water, 0.03 g/100 cc at 20 °C; In water, 0.034 g/kg at 25 °C; In water, 330 mg/L at 25 °C; 0.33 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.03; 0.01%
• Synonyms: Actomar; DentaPure DP 90; Diatomic iodine; Diiodine; Eranol; Iodel FD; Iodine (127I2); Iodine Colloidal; Iodine Crystals; Iodine Molecule (I2); Iodine Sublimed; Iosan Superdip; Jodosan; Molecular Iodine; NSC 42355; Tegodyne; eXIA 160
• Vapor Density: 6.75 g/L at 101.3 MPa, 185 °C; Relative vapor density (air = 1): 8.8
• Vapor Pressure: 0.3 mm Hg at 77 °F (NIOSH, 2016); 2.33X10-1 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.04; 0.3 mmHg; (77°F): 0.3 mmHg
• PubChem Compound: 807
• Last Modified: Nov 11 2021